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Compound of Interest

Compound Name: Bromodichloromethane

Cat. No.: B127517

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a detailed protocol for the quantitative determination of
bromodichloromethane (BDCM), a common disinfection byproduct in chlorinated water, using
a simple and cost-effective spectrophotometric method based on the Fujiwara reaction. This
method is suitable for the analysis of BDCM in various agueous samples.

Principle

The spectrophotometric determination of bromodichloromethane is based on the Fujiwara
reaction. In this reaction, polyhalogenated aliphatic compounds react with pyridine in an
alkaline medium to produce a reddish-pink colored polymethine dye. The intensity of the color
produced is directly proportional to the concentration of bromodichloromethane in the sample
and is measured spectrophotometrically at a specific wavelength.

Quantitative Data Summary

The following table summarizes the quantitative data for the spectrophotometric determination
of trihalomethanes, including bromodichloromethane, using the Fujiwara reaction.
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Parameter Value Reference

Wavelength of Maximum

531 nm [1]
Absorbance (Amax)
Linear Range 0.2 - 8 pg/mL [1]
Detection Limit 187 ng/mL [1]
Optimal Reaction Time in .

. 4 minutes [1]

Boiling Water
Alternative Reaction Time at )

0.5 - 10 minutes [2]

100°C

Experimental Protocol

This protocol details the step-by-step procedure for the determination of
bromodichloromethane in an aqueous sample.

1. Reagents and Materials:
o Pyridine (Analytical Grade)

o Potassium Hydroxide (KOH) Solution (10 M): Dissolve 56.1 g of KOH pellets in deionized
water and make up to 100 mL. Caution: This solution is highly corrosive. Handle with
appropriate personal protective equipment (PPE).

 Bromodichloromethane Standard Stock Solution (e.g., 1000 pg/mL): Prepare by accurately
weighing and dissolving pure bromodichloromethane in a suitable solvent like methanol.

o Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock solution with deionized water to cover the desired concentration range (e.g., 0.2, 1, 2,
5, 8 ug/mL).

o Test tubes

o Pipettes
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Water bath

Ice bath

Spectrophotometer

Cuvettes

. Sample Preparation:

For water samples with low concentrations of bromodichloromethane (< 1 pg/mL), a
preconcentration step may be necessary.[1] This can be achieved by adsorbing the analyte
onto a solid-phase extraction (SPE) cartridge (e.g., Amberlite XAD-4 resin) and subsequently
eluting with pyridine.[1]

For samples within the linear range, no pre-treatment is required.

. Experimental Procedure:

Pipette 2.0 mL of the water sample or standard solution into a test tube.

Add 2.0 mL of pyridine to the test tube and mix well.

Carefully add 4.0 mL of 10 M potassium hydroxide solution to the mixture.[1] Mix thoroughly.

Place the test tube in a boiling water bath for 4 minutes.[1]

Immediately transfer the test tube to an ice bath for 2 minutes to stop the reaction.[1]

Allow the tube to equilibrate to room temperature for 20 minutes.[1]

A two-phase system will be observed. Carefully transfer the upper, colored pyridine layer to a
cuvette.

Measure the absorbance of the solution at 531 nm against a reagent blank.[1] The reagent
blank is prepared by following the same procedure using 2.0 mL of deionized water instead
of the sample.
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4. Calibration Curve:

e Prepare a series of bromodichloromethane standards of known concentrations.
o Follow the experimental procedure (steps 3.1-3.8) for each standard.

e Plot a graph of absorbance versus the concentration of bromodichloromethane.

o Determine the concentration of bromodichloromethane in the unknown sample by
interpolating its absorbance value on the calibration curve.

Diagrams
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Sample Preparation

Aqueous Sample (2.0 mL) Pyridine (2.0 mL) 10 M KOH (4.0 mL)

4 Reaction N

Boil (4 min)

Cool in Ice Bath (2 min)

Equilibrate to RT (20 min)

Anavlysis

(Phase Separation)
(Transfer Upper Layer)

Measure Absorbance at 531 nm
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Caption: Experimental workflow for the spectrophotometric determination of
bromodichloromethane.
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Caption: Simplified proposed reaction pathway for the Fujiwara reaction with
bromodichloromethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. asianpubs.org [asianpubs.org]

e 2.US5547877A - Methods for the rapid detection of toxic halogenated hydrocarbons and kits
useful in performing the same - Google Patents [patents.google.com]

¢ To cite this document: BenchChem. [Application Notes & Protocols: Spectrophotometric
Determination of Bromodichloromethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127517#spectrophotometric-determination-of-
bromodichloromethane]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b127517?utm_src=pdf-body
https://www.benchchem.com/product/b127517?utm_src=pdf-body-img
https://www.benchchem.com/product/b127517?utm_src=pdf-body
https://www.benchchem.com/product/b127517?utm_src=pdf-custom-synthesis
https://asianpubs.org/index.php/ajchem/article/download/12403/12384
https://patents.google.com/patent/US5547877A/en
https://patents.google.com/patent/US5547877A/en
https://www.benchchem.com/product/b127517#spectrophotometric-determination-of-bromodichloromethane
https://www.benchchem.com/product/b127517#spectrophotometric-determination-of-bromodichloromethane
https://www.benchchem.com/product/b127517#spectrophotometric-determination-of-bromodichloromethane
https://www.benchchem.com/product/b127517#spectrophotometric-determination-of-bromodichloromethane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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